Cas no 898760-01-5 ( )

  structure
  structure
Product Name: 
CAS No:898760-01-5
MF:C13H13NO3
MW:231.247223615646
MDL:MFCD07699362
CID:994024
PubChem ID:24723655
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1,3-oxazol-2-yl-(4-propan-2-yloxyphenyl)methanone
    • 2-(4-ISOPROPOXYBENZOYL)OXAZOLE
    • 2-(2-NITRO-4-TRIFLUOROMETHYL-PHENYLAMINO)-PROPIONIC ACID
    • DTXSID40642089
    • AKOS016018994
    • (1,3-Oxazol-2-yl){4-[(propan-2-yl)oxy]phenyl}methanone
    • 2-[4-(propan-2-yloxy)benzoyl]-1,3-oxazole
    • 898760-01-5
    • MFCD07699362
    • (4-Isopropoxyphenyl)(oxazol-2-yl)methanone
    • Methanone, [4-(1-methylethoxy)phenyl]-2-oxazolyl-
    •  
    • MDL： MFCD07699362
    • Inchi： 1S/C13H13NO3/c1-9(2)17-11-5-3-10(4-6-11)12(15)13-14-7-8-16-13/h3-9H,1-2H3
    • InChI Key： MUHDJKULAXYJHS-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C(C2=NC=CO2)=O)=CC=1)C(C)C

Computed Properties

  • Exact Mass: 231.09000
  • Monoisotopic Mass: 231.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.150±0.06 g/cm3(Predicted)
  • Boiling Point: 373.1±44.0 °C(Predicted)
  • PSA: 52.33000
  • LogP: 2.69280
  • pka: -1.96±0.10(Predicted)

  Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
202649-2g
2-(4-Isopropoxybenzoyl)oxazole
 898760-01-5 97%
2g
 ￡837.00 2022-03-01
Chemenu
CM297575-1g
2-(4-Isopropoxybenzoyl)oxazole
 898760-01-5 95%
1g
 $*** 2023-03-29
Fluorochem
202649-1g
2-(4-Isopropoxybenzoyl)oxazole
 898760-01-5 97%
1g
 ￡554.00 2022-03-01
Fluorochem
202649-5g
2-(4-Isopropoxybenzoyl)oxazole
 898760-01-5 97%
5g
 ￡1702.00 2022-03-01
abcr
AB362766-1 g
2-(4-Isopropoxybenzoyl)oxazole, 97%; .
 898760-01-5 97%
1 g
 €954.60 2023-07-19
abcr
AB362766-2 g
2-(4-Isopropoxybenzoyl)oxazole, 97%; .
 898760-01-5 97%
2 g
 €1,400.00 2023-07-19
abcr
AB362766-1g
2-(4-Isopropoxybenzoyl)oxazole, 97%; .
 898760-01-5 97%
1g
 €953.10 2025-04-15
abcr
AB362766-2g
2-(4-Isopropoxybenzoyl)oxazole, 97%; .
 898760-01-5 97%
2g
 €1398.60 2025-04-15
A2B Chem LLC
AH88087-1g
2-(4-Isopropoxybenzoyl)oxazole
 898760-01-5 97%
1g
 $660.00 2024-04-19
A2B Chem LLC
AH88087-2g
2-(4-Isopropoxybenzoyl)oxazole
 898760-01-5 97%
2g
 $973.00 2024-04-19

  Related Literature

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